
A Comparative Guide to the Quantum Efficiency
of Antimony Trisulfide Solar Cells

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Antimony Trisulfide

Cat. No.: B7820761 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the performance of antimony trisulfide (Sb₂S₃)

solar cells with other leading thin-film photovoltaic technologies. The focus is on quantum

efficiency, a critical parameter for evaluating a solar cell's ability to convert photons into charge

carriers. Experimental data is presented to offer an objective analysis for researchers and

scientists in the field of renewable energy and materials science.

Performance Comparison of Thin-Film Solar Cells
The following table summarizes the key performance metrics for antimony trisulfide solar

cells and compares them with prominent alternative technologies, including Cadmium Telluride

(CdTe), Copper Indium Gallium Selenide (CIGS), and Perovskite solar cells. These values

represent some of the notable achievements in the field and can vary based on fabrication

techniques and material quality.
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Photovoltaic
Technology

Power
Conversion
Efficiency
(PCE) [%]

Open-Circuit
Voltage (VOC)
[V]

Short-Circuit
Current
Density (JSC)
[mA/cm²]

Fill Factor (FF)
[%]

Antimony

Trisulfide (Sb₂S₃)
8.0 - 11.68[1] 0.49 - 1.16[1][2] 9.5 - 26.88[1][2] 54.7 - 68.19[1][2]

Cadmium

Telluride (CdTe)
~23[3] ~0.95[3] ~29.09[3] ~83.47[3]

CIGS ~23.35 ~0.69 ~42.98 ~83.10

Perovskite up to 32.3[4] ~1.27[4] ~21.50[4] ~81.52[4]

Experimental Protocol: External Quantum Efficiency
(EQE) Measurement
The External Quantum Efficiency (EQE) of a solar cell is the ratio of the number of charge

carriers collected by the solar cell to the number of photons of a given energy incident on the

solar cell. It is a crucial measurement for diagnosing and optimizing solar cell performance.

I. Equipment and Materials
Light Source: A stable, broad-spectrum lamp (e.g., Xenon or Tungsten-Halogen lamp).

Monochromator: To select and output monochromatic light at specific wavelengths.

Chopper: To modulate the light beam at a specific frequency for lock-in detection.

Reference Photodiode: A calibrated photodiode (e.g., silicon or germanium) with a known

spectral response.

Device Under Test (DUT): The solar cell to be measured, mounted on a temperature-

controlled stage.

Current Preamplifier: To amplify the small current generated by the solar cell.
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Lock-in Amplifier: To measure the modulated photocurrent from the DUT and the reference

photodiode with high signal-to-noise ratio.

Computer with Data Acquisition Software: To control the monochromator and record the data

from the lock-in amplifier.

II. Experimental Procedure
System Calibration:

Position the calibrated reference photodiode at the same location where the DUT will be

placed.

Scan the desired wavelength range (e.g., 300 nm to 1100 nm) and record the signal from

the reference photodiode at each wavelength using the lock-in amplifier. This provides the

spectral intensity of the light source.

Device Measurement:

Replace the reference photodiode with the DUT (the Sb₂S₃ solar cell). Ensure the light

spot is fully illuminating the active area of the cell.

Connect the DUT to the current preamplifier, which is then connected to the lock-in

amplifier. The solar cell should be kept under short-circuit conditions.

Scan the same wavelength range as in the calibration step, recording the current signal

from the DUT at each wavelength using the lock-in amplifier.

Data Analysis:

The EQE at each wavelength (λ) is calculated using the following formula:

EQE(λ) = [ (IDUT(λ) / Iref(λ)) * EQEref(λ) ]

where:

IDUT(λ) is the current measured from the Device Under Test.
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Iref(λ) is the current measured from the reference photodiode.

EQEref(λ) is the known External Quantum Efficiency of the reference photodiode.

Short-Circuit Current Density (JSC) Calculation:

The JSC can be calculated by integrating the measured EQE spectrum with the standard

solar spectrum (e.g., AM1.5G):

JSC = q ∫ EQE(λ) * ΦAM1.5G(λ) dλ

where:

q is the elementary charge.

ΦAM1.5G(λ) is the photon flux of the AM1.5G solar spectrum at wavelength λ.

Experimental Workflow for EQE Measurement
The following diagram illustrates the logical flow of the External Quantum Efficiency

measurement process.
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Caption: Workflow for External Quantum Efficiency Measurement.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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